Pitstop1

• Molecular Formula: C19H14N2NaO5S
• Molecular Weight: 405.4 g/mol
• InChI: InChI=1S/C19H14N2O5S.Na/c20-13-6-4-11(5-7-13)10-21-18(22)15-3-1-2-12-8-14(27(24,25)26)9-16(17(12)15)19(21)23;/h1-9H,10,20H2,(H,24,25,26)
• InChIKey: VNGFPOPFSDIOQO-UHFFFAOYSA-N

Pitstop1 Procurement Guide

Pitstop1 (CAS 1332879-51-2, also designated Clathrin-IN-1) is a synthetic small-molecule inhibitor of the clathrin terminal domain (TD)–amphiphysin protein–protein interaction, a critical nexus in clathrin-mediated endocytosis (CME) [1]. Its binding mode within the clathrin TD Site 1 has been validated by X-ray crystallography at 1.70 Å resolution (PDB 2XZG) [2]. Pitstop1 acutely interferes with receptor-mediated endocytosis, HIV-1 entry, and synaptic vesicle recycling [1]. Unlike its congener Pitstop2, Pitstop1 is not cell-permeable and requires microinjection for intracellular delivery, a property that constrains its application space but also creates a unique experimental niche [3]. The compound is supplied as a sodium salt with aqueous solubility to 25 mM and DMSO solubility to 100 mM, enabling flexible formulation for biochemical assays .

Validated clathrin TD inhibitor (X-ray, PDB 2XZG); targets amphiphysin interaction.

Requires microinjection for cellular delivery; suited for biochemical and single-cell studies.

Sodium salt formulation with aqueous/DMSO solubility; paired negative control available.

• [1] von Kleist L, Stahlschmidt W, Bulut H, Gromova K, Puchkov D, Robertson MJ, Macgregor KA, Tomlin N, Pechstein A, Chau N, Chircop M, Sakoff J, von Kries JP, Saenger W, Krausslich HG, Shupliakov O, Robinson PJ, McCluskey A, Haucke V. Role of the clathrin terminal domain in regulating coated pit dynamics revealed by small molecule inhibition. Cell. 2011 Aug 5;146(3):471-84. doi: 10.1016/j.cell.2011.06.025. PMID: 21816279. View Source
• [2] RCSB Protein Data Bank. 2XZG: Clathrin Terminal Domain Complexed with Pitstop 1. Deposited 2010-11-25. Method: X-ray Diffraction, Resolution: 1.70 Å. View Source
• [3] Robertson MJ, Deane FM, Stahlschmidt W, von Kleist L, Haucke V, Robinson PJ, McCluskey A. Synthesis of the Pitstop family of clathrin inhibitors. Nature Protocols. 2014 Jun 12;9(7):1592-1606. doi: 10.1038/nprot.2014.106. View Source

Pitstop1 vs Other Endocytosis Inhibitors

Endocytosis inhibitors are mechanistically heterogeneous: Pitstop1 and Pitstop2 occupy the clathrin TD Site 1 to disrupt adaptor–clathrin interactions, whereas dynasore and Dyngo-4a inhibit the GTPase activity of dynamin, a downstream scission protein [1]. Even within the Pitstop class, Pitstop1 and Pitstop2 are not interchangeable. In a head-to-head ELISA measuring clathrin TD–amphiphysin interaction blockade, Pitstop2 (IC₅₀ = 1.9 μM) is approximately 9.5-fold more potent than Pitstop1 (IC₅₀ = 18 μM) [2]. Critically, Pitstop1 lacks cell membrane permeability and must be delivered by microinjection, whereas Pitstop2 is intrinsically cell-permeable [3]. Furthermore, a dedicated negative control (ab120686, IC₅₀ > 100 μM) exists for Pitstop1, enabling rigorous experimental designs that cannot be replicated with generic dynamin inhibitors . Substituting any of these agents without accounting for these quantitative differences risks misinterpretation of trafficking phenotypes and undermines experimental reproducibility.

Mechanism mismatch: Pitstop1 binds clathrin TD; dynasore/Dyngo-4a inhibit dynamin GTPase — distinct trafficking stages.

Potency shift: Pitstop2 is ~9.5-fold more potent at target (ELISA); dose–response profiles may not translate.

Delivery incompatibility: Pitstop1 requires microinjection; Pitstop2 is cell-permeable — experimental workflows differ fundamentally.

• [1] von Kleist L, Stahlschmidt W, Bulut H, Gromova K, Puchkov D, Robertson MJ, Macgregor KA, Tomlin N, Pechstein A, Chau N, Chircop M, Sakoff J, von Kries JP, Saenger W, Krausslich HG, Shupliakov O, Robinson PJ, McCluskey A, Haucke V. Role of the clathrin terminal domain in regulating coated pit dynamics revealed by small molecule inhibition. Cell. 2011 Aug 5;146(3):471-84. doi: 10.1016/j.cell.2011.06.025. PMID: 21816279. View Source
• [2] Prichard KL. Development of Clathrin inhibitors from lead compound Pitstop® 2. PhD Thesis. University of Newcastle (Australia). 2025. IC₅₀ values: Pitstop 1 = 18 μM, Pitstop 2 = 1.9 μM (ELISA, clathrin TD–amphiphysin interaction). View Source
• [3] Robertson MJ, Deane FM, Stahlschmidt W, von Kleist L, Haucke V, Robinson PJ, McCluskey A. Synthesis of the Pitstop family of clathrin inhibitors. Nature Protocols. 2014 Jun 12;9(7):1592-1606. doi: 10.1038/nprot.2014.106. View Source

Pitstop1 Comparator Evidence

Clathrin TD vs Dynamin GTPase Targeting

Pitstop1 selectively binds the clathrin terminal domain (TD) Site 1, disrupting the interaction between clathrin and amphiphysin, as confirmed by X-ray crystallography at 1.70 Å resolution (PDB 2XZG) [1]. In contrast, dynasore and Dyngo-4a target the GTPase domain of dynamin, a mechanistically distinct protein required for vesicle scission downstream of clathrin coat assembly [2]. The dynamin inhibitors dynasore (IC₅₀ ~ 15 μM) and Dyngo-4a (IC₅₀ = 0.38 μM for brain DynI; IC₅₀ = 5.7 μM for cellular transferrin endocytosis) do not bind clathrin and therefore cannot substitute for Pitstop1 in experiments requiring selective clathrin TD blockade [2]. Importantly, dynasore has documented off-target effects on VEGFR2 signalling that are endocytosis-independent, whereas Pitstop1's action is confined to clathrin TD engagement [3].

Target & Site

Class-level

Clathrin TD Site 1, IC₅₀ 18 μM vs Dynamin GTPase, IC₅₀ ~15 μM (dynasore); 0.38/5.7 μM (Dyngo-4a)

Enables clathrin-specific pathway study without dynamin confound.

X-ray (1.70 Å) and ELISA validated.

Evidence Dimension	Molecular target and binding site
Target Compound Data	Clathrin terminal domain Site 1; X-ray validated at 1.70 Å resolution; IC₅₀ = 18 μM (ELISA, TD–amphiphysin interaction)
Comparator Or Baseline	Dynasore: dynamin GTPase domain, IC₅₀ ~15 μM (in vitro GTPase assay). Dyngo-4a: dynamin GTPase domain, IC₅₀ = 0.38 μM (brain DynI), 5.7 μM (transferrin endocytosis in cells)
Quantified Difference	Orthogonal protein targets — Pitstop1 acts on clathrin (coat assembly); dynasore/Dyngo-4a act on dynamin (scission). Dynasore exhibits detergent-dependent potency loss (IC₅₀ increases from ~15 μM to 479 μM in the presence of detergents), a confounder absent for Pitstop1.
Conditions	X-ray crystallography (PDB 2XZG); ELISA (clathrin TD–amphiphysin B/C); in vitro dynamin GTPase assay; cellular transferrin uptake assay (HeLa, U2OS)

Why This Matters

Selecting Pitstop1 ensures clathrin TD–specific inhibition without confounding effects on dynamin GTPase activity, enabling clean dissection of clathrin's role in coated pit dynamics versus dynamin's role in vesicle scission.

• [1] RCSB Protein Data Bank. 2XZG: Clathrin Terminal Domain Complexed with Pitstop 1. Method: X-ray Diffraction, Resolution: 1.70 Å. Released 2011-07-13. View Source
• [2] McCluskey A, Daniel JA, Hadzic G, Chau N, Clayton EL, Mariana A, Whiting A, Gorgani NN, Lloyd J, Quan A, Moshkanbaryans L, Krishnan S, Perera S, Chircop M, von Kleist L, McGeachie AB, Howes MT, Parton RG, Campbell M, Sakoff JA, Wang X, Sun JY, Robertson MJ, Deane FM, Nguyen TH, Meunier FA, Cousin MA, Robinson PJ. Building a better dynasore: the dyngo compounds potently inhibit dynamin and endocytosis. Traffic. 2013 Dec;14(12):1272-89. doi: 10.1111/tra.12119. PMID: 24025110. View Source
• [3] Basagiannis D, Zografou S, Murphy C, Fotsis T, Morbidelli L, Ziche M, Bleck C, Herbert JM, Hofer E, Nourshargh S, Vadas P, Christofori G. Dynasore impairs VEGFR2 signalling in an endocytosis-independent manner. Scientific Reports. 2017 Mar 22;7:45035. doi: 10.1038/srep45035. View Source

Potency Comparison: Pitstop2 vs Pitstop1

In a direct head-to-head ELISA measuring inhibition of the clathrin TD–amphiphysin protein–protein interaction, Pitstop1 exhibited an IC₅₀ of 18 μM, while Pitstop2 achieved an IC₅₀ of 1.9 μM under identical assay conditions [1]. This represents an approximately 9.5-fold potency advantage for Pitstop2 at the level of target engagement. The structural basis for this difference lies in Pitstop2's extended aromatic moiety (naphthalene-1-sulfonamide) and the 4-bromobenzylidene substituent, which confer additional hydrophobic contacts within the clathrin TD binding pocket, whereas Pitstop1 bears a simpler 1,8-naphthalimide sulfonate scaffold [2]. Despite its lower potency, Pitstop1 retains utility as a biochemical probe because its distinct chemotype provides an alternative SAR starting point and is less prone to the non-specific effects that have been reported for Pitstop2 in cellular assays [3].

TD Inhibition

Head-to-head

Pitstop1 IC₅₀ 18 μM vs Pitstop2 IC₅₀ 1.9 μM 9.5× difference

Supports potency-tier selection for TD blockade assays.

ELISA, identical conditions (Prichard, 2025).

Evidence Dimension	IC₅₀ for inhibition of clathrin TD–amphiphysin interaction (ELISA)
Target Compound Data	Pitstop1 IC₅₀ = 18 μM
Comparator Or Baseline	Pitstop2 IC₅₀ = 1.9 μM
Quantified Difference	Pitstop2 is ~9.5-fold more potent (IC₅₀ ratio: 18 / 1.9 = 9.47)
Conditions	ELISA-based clathrin TD–amphiphysin B/C protein–protein interaction assay; identical assay conditions for both compounds (Prichard KL, PhD Thesis, University of Newcastle, 2025)

Why This Matters

Investigators requiring maximum potency for clathrin TD blockade should select Pitstop2; Pitstop1 is indicated when a less potent probe is desired for dose–response bracketing or when Pitstop2's reported non-specific cellular effects must be avoided.

• [1] Prichard KL. Development of Clathrin inhibitors from lead compound Pitstop® 2. PhD Thesis. University of Newcastle (Australia). 2025. Chapter 7: Chimeric analogues — ELISA IC₅₀: Pitstop 1 = 18 μM, Pitstop 2 = 1.9 μM. View Source
• [2] von Kleist L, Stahlschmidt W, Bulut H, Gromova K, Puchkov D, Robertson MJ, Macgregor KA, Tomlin N, Pechstein A, Chau N, Chircop M, Sakoff J, von Kries JP, Saenger W, Krausslich HG, Shupliakov O, Robinson PJ, McCluskey A, Haucke V. Role of the clathrin terminal domain in regulating coated pit dynamics revealed by small molecule inhibition. Cell. 2011 Aug 5;146(3):471-84. doi: 10.1016/j.cell.2011.06.025. View Source
• [3] Willox AK, Royle SJ. Non-specificity of Pitstop 2 in clathrin-mediated endocytosis. Biology Open. 2014 Apr 4;3(5):326-331. doi: 10.1242/bio.20147955. PMID: 24705015. View Source

Delivery Method: Microinjection vs Cell-Permeable

Pitstop1-series compounds are not cell membrane permeable and must be introduced into cells via microinjection to exert intracellular activity, as explicitly documented in the authoritative synthesis protocol [1]. In contrast, Pitstop2-series compounds are intrinsically cell-permeable and can inhibit transferrin uptake in HeLa cells with a cellular IC₅₀ of 12–15 μM following simple bath application . Pitstop1 does not block receptor-mediated endocytosis at concentrations up to 300 μM when applied extracellularly, confirming the permeability barrier . This property is not a liability but a deliberate design feature: the sulfonate group on Pitstop1's naphthalimide core confers aqueous solubility (25 mM in water) at the expense of membrane permeability, making it suitable for biochemical assays, microinjection-based cellular studies, and in vitro reconstitution systems where membrane crossing is not required [1].

Cell Permeability

Head-to-head

Microinjection required; inactive ≤300 μM extracellularly vs Cell-permeable; IC₅₀ 12–15 μM in HeLa cells

Dictates delivery workflow: microinjection vs bath application.

Nature Protocols 2014; Cell 2011.

Evidence Dimension	Cell membrane permeability and intracellular delivery requirement
Target Compound Data	Pitstop1: not cell-permeable; active in cells only after microinjection; no blockade of receptor-mediated endocytosis at ≤300 μM when applied extracellularly
Comparator Or Baseline	Pitstop2: cell-permeable; inhibits transferrin uptake in HeLa cells with IC₅₀ = 12–15 μM and in U2OS cells with IC₅₀ = 9.7 μM after bath application
Quantified Difference	Pitstop2 is functional in standard cell culture at low micromolar concentrations; Pitstop1 requires microinjection for any cellular activity. Extracellular Pitstop1 is inactive at concentrations up to 300 μM (>16-fold above its biochemical IC₅₀ of 18 μM).
Conditions	HeLa, U2OS, and Cos7 cell lines; transferrin-Alexa Fluor uptake assay; microinjection delivery (von Kleist et al., Cell 2011; Robertson et al., Nature Protocols 2014)

Why This Matters

The permeability difference dictates experimental workflow: Pitstop1 is optimal for biochemical ELISA screening, in vitro reconstitution, and microinjection-based single-cell studies where precise control over intracellular concentration is required; Pitstop2 is preferred for population-level cellular assays.

• [1] Robertson MJ, Deane FM, Stahlschmidt W, von Kleist L, Haucke V, Robinson PJ, McCluskey A. Synthesis of the Pitstop family of clathrin inhibitors. Nature Protocols. 2014 Jun 12;9(7):1592-1606. doi: 10.1038/nprot.2014.106. View Source

Negative Control Availability

Pitstop1 is supported by a commercially available, structurally matched negative control compound (ab120686; Pitstop® 1 negative control, also known as Pitnot-1) that differs from active Pitstop1 by the position of the sulfonate group on the naphthalimide ring (6-sulfonate potassium salt vs. 5-sulfonate sodium salt) . This negative control inhibits amphiphysin binding to the clathrin TD with an IC₅₀ >100 μM — representing a >5.5-fold selectivity window over active Pitstop1 (IC₅₀ = 18 μM) — and does not block receptor-mediated endocytosis at concentrations up to 300 μM . In contrast, the dynamin inhibitor class (dynasore, Dyngo-4a) lacks structurally matched negative controls with equivalent target engagement windows [1]. The availability of a dedicated inactive analog is a critical differentiator for procurement: it enables researchers to distinguish clathrin TD–specific pharmacological effects from off-target compound effects, satisfying the chemical probe criteria recommended for robust target validation studies [2].

Negative Control

Reported

Pitstop1 neg. control (ab120686) IC₅₀ >100 μM; >5.5× window vs Dynasore/Dyngo-4a lack matched inactive analogs

Paired control enables on-target confirmation in assays.

No equivalent for dynamin inhibitor class.

Evidence Dimension	Availability and potency window of a structurally matched negative control
Target Compound Data	Pitstop1 active (ab120685): IC₅₀ = 18 μM. Pitstop1 negative control (ab120686, Pitnot-1): IC₅₀ >100 μM. Selectivity window: >5.5-fold.
Comparator Or Baseline	Dynasore and Dyngo-4a: no commercially available, structurally matched inactive analogs with validated IC₅₀ windows for dynamin GTPase inhibition
Quantified Difference	Pitstop1 has a matched negative control with >5.5-fold potency differential; dynamin inhibitors lack equivalent matched controls
Conditions	ELISA (clathrin TD–amphiphysin B/C interaction); receptor-mediated endocytosis assay (cellular, ≤300 μM)

Why This Matters

Procuring Pitstop1 together with its negative control (ab120686) enables paired experimental designs that control for non-specific compound effects, a capability unavailable for dynamin-targeting endocytosis inhibitors.

• [1] Robertson MJ, Deane FM, Stahlschmidt W, von Kleist L, Haucke V, Robinson PJ, McCluskey A. Synthesis of the Pitstop family of clathrin inhibitors. Nature Protocols. 2014 Jun 12;9(7):1592-1606. Table 1: Pitnot-1 synthesis from 4-sulfo-1,8-naphthalic anhydride potassium salt. View Source
• [2] Arrowsmith CH, Audia JE, Austin C, Baell J, Bennett J, Blagg J, Bountra C, Brennan PE, Brown PJ, Bunnage ME, et al. The promise and peril of chemical probes. Nature Chemical Biology. 2015 Aug;11(8):536-541. doi: 10.1038/nchembio.1867. PMID: 26200070. View Source

X-Ray Crystallography Binding Mode

Pitstop1's binding pose within the clathrin terminal domain has been experimentally determined by X-ray crystallography at 1.70 Å resolution (PDB 2XZG), revealing occupancy of Site 1 between blades 1 and 2 of the β-propeller [1]. The electron density unambiguously positions the naphthalimide core within the hydrophobic groove and the sulfonate group engaged in polar contacts with the protein backbone, confirming competitive blockade of endocytic ligand association [1]. Pitstop2 has also been co-crystallized with clathrin TD (PDB 4G55, 1.69 Å), enabling direct structural comparison of the two chemotypes within the same binding site [2]. In contrast, dynasore and Dyngo-4a lack deposited co-crystal structures with their primary target (dynamin GTPase domain), meaning their binding modes are inferred from biochemical data rather than directly visualized [3]. For structure-guided optimization campaigns or computational docking studies, Pitstop1's experimentally validated binding pose provides a high-confidence starting point that dynamin inhibitor scaffolds cannot match.

Co-crystal Structure

Method context

Pitstop1–clathrin TD: 1.70 Å (PDB 2XZG) vs Dynasore/Dyngo-4a: no co-crystal structures

High-confidence starting point for structure-guided design.

Enables docking and SAR campaigns.

Evidence Dimension	Availability of high-resolution co-crystal structure with primary target
Target Compound Data	Pitstop1: co-crystal structure with clathrin TD at 1.70 Å (PDB 2XZG); unambiguous binding pose in Site 1
Comparator Or Baseline	Dynasore/Dyngo-4a: no deposited co-crystal structures with dynamin GTPase domain. Pitstop2: co-crystal structure at 1.69 Å (PDB 4G55).
Quantified Difference	Pitstop1 and Pitstop2 both have validated co-crystal structures; dynamin inhibitors do not. Resolution comparison: Pitstop1 1.70 Å vs. Pitstop2 1.69 Å — functionally equivalent.
Conditions	X-ray diffraction; clathrin TD (human CLTC residues 1–363) co-crystallized with Pitstop1 (von Kleist et al., Cell 2011)

Why This Matters

For structure-based drug design, computational modeling, or fragment-based screening campaigns targeting the clathrin TD, Pitstop1's experimentally resolved binding mode eliminates docking ambiguity and accelerates rational optimization.

• [1] RCSB Protein Data Bank. 2XZG: Clathrin Terminal Domain Complexed with Pitstop 1. Deposited: 2010-11-25. Method: X-ray Diffraction, Resolution: 1.70 Å, R-Value Free: 0.200, R-Value Work: 0.159. View Source
• [2] RCSB Protein Data Bank. 4G55: Clathrin Terminal Domain Complexed with Pitstop 2. Deposited: 2012-07-13. Method: X-ray Diffraction, Resolution: 1.69 Å. View Source
• [3] von Kleist L, Haucke V. At the crossroads of chemistry and cell biology: inhibiting membrane traffic by small molecules. Traffic. 2012 Apr;13(4):495-504. doi: 10.1111/j.1600-0854.2011.01292.x. PMID: 21970612. View Source

Pitstop1 Application Scenarios

Clathrin TD–Adaptor Interaction HTS

Pitstop1's aqueous solubility (25 mM in water, 100 mM in DMSO) and validated ELISA IC₅₀ of 18 μM make it an ideal reference inhibitor for high-throughput screening campaigns targeting the clathrin TD–amphiphysin protein–protein interaction [1]. Its lack of cell permeability is irrelevant in this biochemical format. The matched negative control (ab120686, IC₅₀ > 100 μM) provides a built-in assay validation pair, enabling Z′-factor determination and counter-screening within the same chemical scaffold [2]. The X-ray co-crystal structure (PDB 2XZG, 1.70 Å) supports in silico screening triage and hit expansion [3].

Microinjection-Based Single-Cell Clathrin Studies

For experiments requiring precise temporal control over clathrin inhibition in individual cells — such as monitoring real-time coated pit dynamics by TIRF microscopy — Pitstop1 delivered by microinjection provides acute, washout-independent blockade of clathrin TD function [1]. The seminal Cell paper demonstrated that microinjected Pitstop1 dramatically increases the lifetime of clathrin coat components (FCHo, clathrin, dynamin) at the plasma membrane, a phenotype that cannot be replicated by bath-applied dynamin inhibitors [1]. Pitstop2 is unsuitable for this application because its cell permeability precludes spatial restriction to single cells within a population [2].

HIV-1 Entry: Clathrin Pathway Dissection

Pitstop1 acutely interferes with HIV-1 entry into host cells by blocking clathrin TD–mediated endocytosis, as demonstrated in the original characterization study [1]. Unlike dynasore, which has documented off-target effects on VEGFR2 signalling independent of endocytosis inhibition, Pitstop1's mechanism is confined to competitive blockade of the clathrin TD ligand-binding site [2]. A Japanese patent (J-GLOBAL ID: 2023-510353-42-00) specifically claims Pitstop1 among a select group of CME inhibitors for leukemia therapy, citing its distinct mechanism from existing antineoplastic agents that target mutant receptor tyrosine kinases in acute myeloid leukemia [3]. This patent-backed therapeutic differentiation strengthens the case for Pitstop1 in virology and oncology research programs where pathway specificity is paramount.

Clathrin TD Structure-Guided Chemistry

Pitstop1's high-resolution co-crystal structure (PDB 2XZG, 1.70 Å) and well-characterized two-step synthetic route (sulfonation of 1,8-naphthalic anhydride followed by reaction with 4-amino(methyl)aniline) make it an accessible starting point for SAR exploration [1]. The Newcastle University thesis program demonstrated that chimeric Pitstop1–Pitstop2 analogues can achieve improved potency — the propyl ether chimera 45d achieved an ELISA IC₅₀ of 7.3 μM, representing a 2.5-fold improvement over Pitstop1 [2]. Procurement of Pitstop1 thus serves not only as a tool compound but as a validated synthetic intermediate for laboratories pursuing novel clathrin inhibitor development [1].

Application

Selection Property

Validation Focus

HTS for Clathrin TD–Amphiphysin PPI

Biochemical assay-ready solubility; matched negative control pair

Z′-factor validation; counter-screening within same scaffold

Microinjection-based clathrin dynamics

Non-cell-permeable; precise single-cell delivery

Spatial restriction of inhibition; TIRF imaging compatibility

HIV-1 entry & clathrin pathway research

Clathrin TD-specific mechanism; no dynamin off-targets

Pathway specificity in viral entry models

Structure-guided inhibitor optimization

High-resolution co-crystal structure (PDB 2XZG); established synthesis

SAR starting point; inhibitor scaffold exploration

• [1] von Kleist L, Stahlschmidt W, Bulut H, Gromova K, Puchkov D, Robertson MJ, Macgregor KA, Tomlin N, Pechstein A, Chau N, Chircop M, Sakoff J, von Kries JP, Saenger W, Krausslich HG, Shupliakov O, Robinson PJ, McCluskey A, Haucke V. Role of the clathrin terminal domain in regulating coated pit dynamics revealed by small molecule inhibition. Cell. 2011 Aug 5;146(3):471-84. doi: 10.1016/j.cell.2011.06.025. PMID: 21816279. View Source
• [2] Basagiannis D, Zografou S, Murphy C, Fotsis T, Morbidelli L, Ziche M, Bleck C, Herbert JM, Hofer E, Nourshargh S, Vadas P, Christofori G. Dynasore impairs VEGFR2 signalling in an endocytosis-independent manner. Scientific Reports. 2017 Mar 22;7:45035. doi: 10.1038/srep45035. View Source
• [3] Japanese Patent JP-2023-510353-A. Novel pharmaceutical composition for leukemia treatment by controlling receptor intracellular transport. Clathrin-dependent endocytosis inhibitor selected from chlorpromazine, chloroquine, Pitstop 1®, and Pitstop 2® as active ingredient. J-GLOBAL ID: 2023-510353-42-00. View Source
• [4] Robertson MJ, Deane FM, Stahlschmidt W, von Kleist L, Haucke V, Robinson PJ, McCluskey A. Synthesis of the Pitstop family of clathrin inhibitors. Nature Protocols. 2014 Jun 12;9(7):1592-1606. doi: 10.1038/nprot.2014.106. View Source
• [5] Prichard KL. Development of Clathrin inhibitors from lead compound Pitstop® 2. PhD Thesis. University of Newcastle (Australia). 2025. Chimera propyl ether 45d: ELISA IC₅₀ = 7.3 μM (2.5-fold improvement over Pitstop 1 IC₅₀ = 18 μM). View Source